Cas no 89112-73-2 (Phenol, 2-[2-amino-6-(4-methoxyphenyl)-4-pyrimidinyl]-4,6-dichloro-)

• Product Name: Phenol, 2-[2-amino-6-(4-methoxyphenyl)-4-pyrimidinyl]-4,6-dichloro-
• CAS No: 89112-73-2
• MF: C₁₇H₁₃Cl₂N₃O₂
• MW: 362.210021734238
• CID: 611845
• PubChem ID: 136220738
• Update Time: 2025-04-19

Phenol, 2-[2-amino-6-(4-methoxyphenyl)-4-pyrimidinyl]-4,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[2-amino-6-(4-methoxyphenyl)-4-pyrimidinyl]-4,6-dichloro-
• 6-[2-amino-4-(4-methoxyphenyl)-1H-pyrimidin-6-ylidene]-2,4-dichlorocyclohexa-2,4-dien-1-one
• 89112-73-2
• 6-[2-Amino-6-(4-methoxyphenyl)pyrimidin-4(3H)-ylidene]-2,4-dichlorocyclohexa-2,4-dien-1-one
• DTXSID80751861

• Inchi： 1S/C17H13Cl2N3O2/c1-24-11-4-2-9(3-5-11)14-8-15(22-17(20)21-14)12-6-10(18)7-13(19)16(12)23/h2-8,23H,1H3,(H2,20,21,22)
• InChI Key： CFAUQNKXKFAYID-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1O)C1C=C(C2C=CC(=CC=2)OC)N=C(N)N=1)Cl

Computed Properties

• Exact Mass: 361.0384821g/mol
• Monoisotopic Mass: 361.0384821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 81.3Ų